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Compound of Interest

Compound Name: (R,R)-dWIZ-1 TFA

Cat. No.: B15541768

Researchers and drug development professionals handling (R,R)-dWIZ-1 TFA must adhere to
stringent disposal protocols to ensure laboratory safety and environmental protection. This
document provides a comprehensive guide to the proper disposal of (R,R)-dWIZ-1 TFA,
treating it as a compound with the combined hazards of a bioactive small molecule and
trifluoroacetic acid (TFA).

Key Safety and Handling Data

Given that a specific Safety Data Sheet (SDS) for (R,R)-dWIZ-1 TFA is not readily available,
the following data is compiled from information on similar compounds, including PROTACs and
TFA salts. This information should be handled with the assumption that the compound is
hazardous.
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Parameter Information Source
Chemical Name (R,R)-dWIZ-1 TFA
Synonyms WIZ molecular glue degrader MedchemExpress[1]

Assumed to be harmful if
] swallowed, corrosive, and Benchchem[2], Fisher
Primary Hazards ] ] o S
potentially toxic to aquatic life Scientific[3]

with long-lasting effects.

Solid Powder: -20°C for up to
12 months, 4°C for up to 6

Storage months. In Solvent: -80°C for Probechem Biochemicals[4]
up to 6 months, -20°C for up to

6 months.

Strong acids/alkalis, strong
oxidizing/reducing agents, Benchchem, Amherst College,

Incompatible Materials ) ) S
bases, hydrides, and metals. Fisher Scientific

[213]15]

Experimental Protocols: Disposal Procedures

The following step-by-step procedures are critical for the safe disposal of (R,R)-dWIZ-1 TFA in
various forms.

Personal Protective Equipment (PPE)
Before handling (R,R)-dWIZ-1 TFA in any form, it is mandatory to wear appropriate PPE:

Safety glasses or goggles

Chemical-resistant lab coat

Nitrile gloves (double gloving is recommended)[5]

Ensure work is conducted in a properly functioning chemical fume hood.[6]
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Disposal of Solid (R,R)-dWIZ-1 TFA Waste

Collection: Collect any unused or waste (R,R)-dWIZ-1 TFA powder in a clearly labeled,
sealed container designated for chemical waste.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name: "(R,R)-dWIZ-1 TFA".

Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials.[6]

Disposal Request: Arrange for disposal through your institution's Environmental Health &
Safety (EH&S) office by completing a chemical waste collection request.[6]

Disposal of Liquid Waste Containing (R,R)-dWIZ-1 TFA

Collection: All solutions containing (R,R)-dWIZ-1 TFA must be collected in a separate,
labeled, and sealed waste container.

Segregation: Do not mix this waste stream with other incompatible wastes, such as strong
bases or oxidizing agents.[5]

No Drain Disposal: Under no circumstances should liquid waste containing this compound
be poured down the drain.[6][7]

Labeling and Storage: Clearly label the container with "Hazardous Waste" and the chemical
name. Store it in a secondary containment bin in a designated waste storage area.

Disposal Request: Follow your institution's procedures for hazardous waste pickup.

Disposal of Contaminated Materials

Identification: Any materials that have come into contact with (R,R)-dWIZ-1 TFA, such as
pipette tips, tubes, gloves, and bench paper, must be considered contaminated.

Collection: Place all contaminated solid waste into a designated, clearly labeled hazardous
waste bag or container.
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» Disposal: This waste should be disposed of as chemical waste through your institution's
hazardous waste management program.

Spill Management

o Evacuation and Alerting: In the event of a spill, evacuate the immediate area and alert your
colleagues and supervisor.

o Small Spills: For minor spills within a chemical fume hood, use an inert absorbent material
(e.g., vermiculite, sand) to contain and absorb the spill.[8]

o Cleanup: Carefully scoop the absorbent material into a designated hazardous waste
container. Decontaminate the spill area with a suitable solvent (e.g., 70% ethanol), followed
by a thorough wash.

o Large Spills: For spills outside of a fume hood or large-volume spills, evacuate the area and
contact your institution's EH&S department immediately.[5] Do not attempt to clean up a
large spill without proper training and equipment.

Mandatory Visualizations
Disposal Decision Workflow

The following diagram outlines the logical steps for the proper disposal of (R,R)-dWIZ-1 TFA
waste.
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Caption: Logical workflow for the disposal of (R,R)-dWIZ-1 TFA.

By adhering to these procedures, researchers can mitigate the risks associated with (R,R)-
dWIZ-1 TFA, ensuring a safe laboratory environment and protecting the ecosystem. Always
consult your institution's specific waste disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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